Cas no 24716-09-4 (Benzeneacetic acid, a-butyl-)

Benzeneacetic acid, a-butyl- structure
Benzeneacetic acid, a-butyl- structure
Product Name:Benzeneacetic acid, a-butyl-
CAS No:24716-09-4
MF:C12H16O2
MW:192.254243850708
CID:256028
PubChem ID:32601
Update Time:2025-04-19

Benzeneacetic acid, a-butyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-butyl-
    • 2-phenylhexanoic acid
    • alpha-Butylphenylacetic acid
    • DTXSID90947652
    • 24716-09-4
    • SCHEMBL455432
    • HEXANOIC ACID, 2-PHENYL-
    • BRN 3200050
    • AKOS005136970
    • (+-)-2-Phenylhexanoic acid
    • alpha-Butylbenzeneacetic acid
    • phenylhexanoic acid
    • Benzeneacetic acid, alpha-butyl-
    • alpha-Phenylcaproic acid
    • Inchi: 1S/C12H16O2/c1-2-3-9-11(12(13)14)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3,(H,13,14)
    • InChI Key: PGIOANNVJQQCDT-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=CC=1)CCCC)=O

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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